6-Phenyl-2-[6-(trifluoromethyl)pyrimidin-4-yl]-2-azaspiro[3.3]heptane

• IUPAC Name: 6-phenyl-2-[6-(trifluoromethyl)pyrimidin-4-yl]-2-azaspiro[3.3]heptane
• InChI: InChI=1S/C17H16F3N3/c18-17(19,20)14-6-15(22-11-21-14)23-9-16(10-23)7-13(8-16)12-4-2-1-3-5-12/h1-6,11,13H,7-10H2
• InChI Key: QDLOTPGANOLRMX-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC12CN(C2)C3=NC=NC(=C3)C(F)(F)F)C4=CC=CC=C4
• Molecular Formula: C17H16F3N3
• Molecular Weight: 319.32 g/mol

Description

The compound “6-Phenyl-2-[6-(trifluoromethyl)pyrimidin-4-yl]-2-azaspiro[3.3]heptane” is a complex organic molecule. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and a spirocyclic structure, which is a type of cyclic compound where two rings share a single atom.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of the pyrimidine ring and the spirocyclic structure. The trifluoromethyl group attached to the pyrimidine ring would add to the complexity.

Chemical Reactions Analysis

Pyrimidine derivatives are known to participate in a variety of chemical reactions. They can act as bases, nucleophiles, or electrophiles, depending on the specific substituents present on the ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific substituents present. The trifluoromethyl group is likely to make the compound more lipophilic, which could affect its solubility and reactivity.

Future Directions

Future research on this compound could involve exploring its potential biological activity, optimizing its synthesis, and investigating its mechanism of action.